8-Hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione

• CAS RN: 59338-10-2
• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 8-hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione
• InChI: InChI=1S/C13H9N3O3/c17-11-9-8(12(18)15-16-13(9)19)6-14-10(11)7-4-2-1-3-5-7/h1-6,17H,(H,15,18)(H,16,19)
• InChI Key: CFOHIHSCIGCUAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C3C(=C2O)C(=O)NNC3=O

Description

8-Hydroxy-7-phenyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione is a useful research compound. Its molecular formula is C13H9N3O3 and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3,6-Epoxy-3-ethoxy-4,5-dimethoxycarbonyl-2-phenyl-3,4,5,6-tetrahydropyridine (500 mg; 1.5 mmol) was added to hydrazine monohydrate (5 ml), and the mixture was heated in a stream of nitrogen at 100° C. for 1 hour. Under ice-cooling, water was added to reaction mixture, and the mixture was neutralized with acetic acid. The resulting yellow crystalline precipitate was recovered by filtration. Yield: 210 mg (55.0%).

Synthesis routes and methods II

Procedure details

A mixture of 2 g. ethyl 5-hydroxy-6-phenylpyridine3,4-dicarboxylate. hydrochloride, 40 ml ethanol and 4 ml hydrazine hydrate was refluxed for 4 hours. After cooling, the pale yellow crystals were recovered by filtration, suspended in 20 ml of water and made acid with dilute hydrochloric acid. The crystals were recovered by filtration, rinsed with water and dried. The procedure provided 1.2 g of 8-hydroxy-7-phenylpyrido[3,4-d]pyridazine-1,4-(2H,3H)-dione, melting point: more than 300° C.